Cas no 85136-17-0 (5-oxo-l-proline, compound with l-cysteine (1:1))

85136-17-0 structure
Product name:5-oxo-l-proline, compound with l-cysteine (1:1)
5-oxo-l-proline, compound with l-cysteine (1:1) Chemical and Physical Properties
Names and Identifiers
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- 5-oxo-l-proline, compound with l-cysteine (1:1)
- NS00092490
- 85136-17-0
- EINECS 285-740-4
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- Inchi: InChI=1S/C5H7NO3.C3H7NO2S/c7-4-2-1-3(6-4)5(8)9;4-2(1-7)3(5)6/h3H,1-2H2,(H,6,7)(H,8,9);2,7H,1,4H2,(H,5,6)/t3-;2-/m00/s1
- InChI Key: FVCBXPZCBRIFIM-BHFSHLQUSA-N
- SMILES: C1CC(=O)NC1C(=O)O.C(C(C(=O)O)N)S
Computed Properties
- Exact Mass: 250.06234272g/mol
- Monoisotopic Mass: 250.06234272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
5-oxo-l-proline, compound with l-cysteine (1:1) Related Literature
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
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